Cas no 873980-49-5 (4,5-Dibromo-2-(4-bromophenoxy)aniline)

• Product Name: 4,5-Dibromo-2-(4-bromophenoxy)aniline
• CAS No: 873980-49-5
• MF: C₁₂H₈Br₃NO
• MW: 421.910020828247
• CID: 2951313
• PubChem ID: 84819487
• Update Time: 2025-06-08

4,5-Dibromo-2-(4-bromophenoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4,5-二溴-2-(4-溴苯氧基)苯胺
• 4,5-Dibromo-2-(4-bromophenoxy)aniline
• 873980-49-5

• Inchi： 1S/C12H8Br3NO/c13-7-1-3-8(4-2-7)17-12-6-10(15)9(14)5-11(12)16/h1-6H,16H2
• InChI Key： COAHFCGXDIEFMV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)OC1C=CC(=CC=1)Br)N)Br

Computed Properties

• Exact Mass: 420.814
• Monoisotopic Mass: 418.816
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 35.2

Additional information on 4,5-Dibromo-2-(4-bromophenoxy)aniline

Recent Advances in the Study of 4,5-Dibromo-2-(4-bromophenoxy)aniline (CAS: 873980-49-5)

4,5-Dibromo-2-(4-bromophenoxy)aniline (CAS: 873980-49-5) is a brominated aromatic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and materials science. This research brief aims to summarize the latest findings regarding the synthesis, biological activity, and potential therapeutic applications of this compound. Recent studies have highlighted its role as a key intermediate in the development of novel pharmaceuticals, particularly in the context of antimicrobial and anticancer agents.

The synthesis of 4,5-Dibromo-2-(4-bromophenoxy)aniline has been optimized in several recent studies, with a focus on improving yield and purity. One notable approach involves the bromination of 2-(4-bromophenoxy)aniline under controlled conditions, followed by purification using column chromatography. This method has been reported to achieve yields exceeding 85%, making it a viable option for large-scale production. Additionally, advancements in green chemistry have led to the development of more environmentally friendly synthesis routes, reducing the use of hazardous reagents.

In terms of biological activity, 4,5-Dibromo-2-(4-bromophenoxy)aniline has demonstrated promising antimicrobial properties. Recent in vitro studies have shown that this compound exhibits significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, leading to cell lysis. Furthermore, preliminary studies suggest that the compound may also possess antifungal activity, although further research is needed to confirm these findings.

Another area of interest is the potential anticancer activity of 4,5-Dibromo-2-(4-bromophenoxy)aniline. Recent research has explored its effects on various cancer cell lines, including breast, lung, and colon cancer. Results indicate that the compound induces apoptosis in cancer cells through the activation of caspase-3 and caspase-9 pathways. Moreover, it has been shown to inhibit the proliferation of cancer cells by interfering with cell cycle progression, particularly at the G2/M phase. These findings suggest that 4,5-Dibromo-2-(4-bromophenoxy)aniline could serve as a lead compound for the development of new anticancer therapies.

Despite these promising results, challenges remain in the development of 4,5-Dibromo-2-(4-bromophenoxy)aniline as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on structural modifications to improve these properties, including the introduction of hydrophilic groups to enhance solubility. Additionally, computational modeling has been employed to predict the pharmacokinetic and pharmacodynamic profiles of the compound, aiding in the design of more effective derivatives.

In conclusion, 4,5-Dibromo-2-(4-bromophenoxy)aniline (CAS: 873980-49-5) represents a compound of significant interest in the fields of medicinal chemistry and drug development. Its demonstrated antimicrobial and anticancer activities, coupled with advances in synthesis and structural optimization, highlight its potential as a valuable therapeutic agent. Future research should focus on addressing the remaining challenges and exploring its applications in other therapeutic areas, such as anti-inflammatory and neurodegenerative diseases.